Cas no 339016-94-3 (2,3-Dichloro-N-(3-phenyl-5-isoxazolyl)methylbenzenesulfonamide)

• Product Name: 2,3-Dichloro-N-(3-phenyl-5-isoxazolyl)methylbenzenesulfonamide
• CAS No: 339016-94-3
• CID: 4648483
• Update Time: 2025-08-05

2,3-Dichloro-N-(3-phenyl-5-isoxazolyl)methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3-DICHLORO-N-[(3-PHENYL-5-ISOXAZOLYL)METHYL]BENZENESULFONAMIDE
• Benzenesulfonamide, 2,3-dichloro-N-[(3-phenyl-5-isoxazolyl)methyl]-
• 2,3-Dichloro-N-(3-phenyl-5-isoxazolyl)methylbenzenesulfonamide

Additional information on 2,3-Dichloro-N-(3-phenyl-5-isoxazolyl)methylbenzenesulfonamide

2,3-Dichloro-N-(3-phenyl-5-isoxazolyl)methylbenzenesulfonamide: A Comprehensive Overview

2,3-Dichloro-N-(3-phenyl-5-isoxazolyl)methylbenzenesulfonamide, commonly referred to by its CAS number CAS No. 339016-94-3, is a highly specialized organic compound with significant applications in the field of chemical synthesis and drug discovery. This compound is characterized by its unique molecular structure, which combines a benzenesulfonamide group with a dichloro substitution pattern and an isoxazole moiety. The integration of these functional groups makes it a versatile building block in various chemical reactions and biological assays.

The molecular structure of 2,3-Dichloro-N-(3-phenyl-5-isoxazolyl)methylbenzenesulfonamide is intriguing due to the presence of multiple reactive sites. The benzenesulfonamide group is known for its stability and reactivity in nucleophilic substitutions, while the dichloro substitution at positions 2 and 3 on the benzene ring introduces additional electronic effects that can influence the compound's reactivity and selectivity. The isoxazole ring, attached via a methylene group, adds further complexity to the molecule, potentially enhancing its ability to participate in hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the potential of CAS No. 339016-94-3 as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel kinase inhibitors, where the sulfonamide group plays a critical role in binding to the active site of protein kinases. The dichloro substitution pattern has been shown to improve the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

In addition to its pharmaceutical applications, 2,3-Dichloro-N-(3-phenyl-5-isoxazolyl)methylbenzenesulfonamide has also found utility in materials science. Its ability to form stable covalent bonds under mild conditions has led to its use in the synthesis of advanced polymers and hybrid materials. Recent advancements in green chemistry have further underscored its potential as an environmentally friendly alternative to traditional synthetic reagents.

The synthesis of CAS No. 339016-94-3 involves a multi-step process that typically begins with the preparation of the benzenesulfonamide derivative. This is followed by chlorination at specific positions on the benzene ring and subsequent coupling with the isoxazole moiety through nucleophilic substitution or coupling reactions. The optimization of reaction conditions, such as temperature, solvent, and catalyst selection, has been a focal point of recent research efforts aimed at improving yield and purity.

The biological activity of 2,3-Dichloro-N-(3-phenyl-5-isoxazolyl)methylbenzenesulfonamide has been extensively studied in vitro and in vivo models. Preclinical data suggest that it exhibits potent inhibitory effects against various enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Furthermore, its ability to modulate ion channels has opened new avenues for research in neurodegenerative diseases.

In conclusion, CAS No. 339016-94-3, or 2,3-Dichloro-N-(3-phenyl-5-isoxazolyl)methylbenzenesulfonamide, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique molecular architecture and versatile functional groups make it an invaluable tool in chemical synthesis and drug discovery. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both academic and industrial chemical research.